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Compound of Interest

Compound Name: Pirisudanol dimaleate

Cat. No.: B1241568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pirisudanol dimaleate is a nootropic agent that has been investigated for its potential

cognitive-enhancing effects. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and known mechanisms of action. The

information presented herein is intended to serve as a foundational resource for researchers

and professionals involved in the study and development of neuropharmacological agents.

While extensive experimental data on Pirisudanol dimaleate is not widely available in publicly

accessible literature, this guide consolidates the existing knowledge and outlines standard

methodologies for its further investigation.

Chemical Identity and Structure
Pirisudanol dimaleate is the dimaleate salt of Pirisudanol. Pirisudanol itself is an ester of

pyridoxine (a form of vitamin B6) and deanol (dimethylaminoethanol). The salt formation with

maleic acid is intended to improve the compound's stability and bioavailability.

Chemical Structure:

The chemical structure of the parent compound, Pirisudanol, consists of a pyridoxine moiety

linked to a deanol succinate ester. In Pirisudanol dimaleate, two molecules of maleic acid

form a salt with the basic nitrogen atoms of the Pirisudanol molecule.
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IUPAC Name: bis((Z)-but-2-enedioic acid);1-O-[2-(dimethylamino)ethyl] 4-O-[[5-hydroxy-4-

(hydroxymethyl)-6-methyl-3-pyridinyl]methyl] butanedioate[1]

Synonyms: Pyrisuccideanol dimaleate, Stivane, Mentis, Nadex[1]

Physicochemical Properties
Quantitative experimental data for many physicochemical properties of Pirisudanol dimaleate
are not readily available in the literature. The following table summarizes the computed data

available from public chemical databases.

Property Value Source

Molecular Formula C₂₄H₃₂N₂O₁₄ PubChem[1]

Molecular Weight 572.5 g/mol PubChem[1]

Hydrogen Bond Donor Count 6 PubChem[1]

Hydrogen Bond Acceptor

Count
16 PubChem[1]

Rotatable Bond Count 15 PubChem

Topological Polar Surface Area 258 Å² PubChem[1]

Heavy Atom Count 40 PubChem

Note: The above data are computationally generated and should be confirmed by experimental

analysis.

Synthesis
A detailed experimental protocol for the synthesis of Pirisudanol dimaleate is not explicitly

described in readily accessible scientific literature. However, the synthesis of the parent

compound, Pirisudanol, has been outlined. The formation of the dimaleate salt would typically

involve reacting the free base of Pirisudanol with two equivalents of maleic acid in a suitable

solvent, followed by crystallization.
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Logical Workflow for Pirisudanol Synthesis
The synthesis of Pirisudanol can be logically divided into two main branches that converge,

followed by a deprotection step.
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Caption: Logical workflow for the synthesis of Pirisudanol.
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Mechanism of Action
The precise mechanism of action of Pirisudanol dimaleate has not been fully elucidated, but it

is believed to be multifaceted, primarily affecting neurotransmitter systems and exhibiting

neuroprotective properties.

Modulation of Neurotransmitter Systems
Pirisudanol dimaleate is thought to enhance cognitive function by modulating the levels of key

neurotransmitters, particularly acetylcholine and dopamine. These neurotransmitters are crucial

for learning, memory, and attention. The proposed mechanism involves either increased

synthesis, enhanced release, or inhibition of reuptake of these neurotransmitters in the

synapse.

Antioxidant Properties
Oxidative stress is implicated in age-related cognitive decline and neurodegenerative diseases.

Pirisudanol dimaleate is reported to possess antioxidant properties, which may contribute to

its neuroprotective effects by neutralizing reactive oxygen species and reducing oxidative

damage to neurons.

Proposed Signaling Pathways
The following diagram illustrates the hypothesized signaling pathways influenced by

Pirisudanol dimaleate, leading to its cognitive-enhancing effects.
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Caption: Hypothesized signaling pathways of Pirisudanol dimaleate.

Experimental Protocols
Detailed experimental protocols for the characterization and evaluation of Pirisudanol
dimaleate are not widely published. The following sections outline standard methodologies that

would be appropriate for a thorough investigation of this compound.

Physicochemical Characterization
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Parameter Methodology

Melting Point
Differential Scanning Calorimetry (DSC) or

conventional melting point apparatus.

Solubility

Equilibrium solubility method in various solvents

(e.g., water, ethanol, DMSO) at controlled

temperature, followed by quantification using

HPLC-UV.

pKa
Potentiometric titration or UV-

spectrophotometric methods.

Spectral Analysis

¹H NMR, ¹³C NMR, Mass Spectrometry (MS),

and Infrared (IR) spectroscopy for structural

confirmation and purity assessment.

Pharmacological Evaluation
Assay Methodology

Receptor/Transporter Binding

Radioligand binding assays using cell

membranes expressing target receptors (e.g.,

muscarinic acetylcholine receptors) or

transporters (e.g., dopamine transporter) to

determine binding affinity (Ki).

Enzyme Inhibition

Assays to measure the inhibition of enzymes

involved in neurotransmitter metabolism (e.g.,

acetylcholinesterase).

Antioxidant Capacity

In vitro assays such as the Oxygen Radical

Absorbance Capacity (ORAC) or DPPH (2,2-

diphenyl-1-picrylhydrazyl) assay to quantify

antioxidant activity.

In Vivo Evaluation
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Animal Model Methodology

Cognitive Enhancement

Behavioral tests in rodents, such as the Morris

water maze, passive avoidance test, or novel

object recognition test, to assess learning and

memory.

Neuroprotection

Models of neurodegeneration (e.g.,

scopolamine-induced amnesia) to evaluate the

compound's ability to protect against neuronal

damage and cognitive deficits.

Conclusion
Pirisudanol dimaleate is a nootropic agent with a plausible, albeit not fully characterized,

mechanism of action involving the modulation of key neurotransmitter systems and antioxidant

effects. This technical guide provides a summary of the available information and outlines a

roadmap for further research. A thorough experimental characterization of its physicochemical

properties and pharmacological activity is necessary to fully understand its therapeutic

potential. The provided logical workflows and hypothesized signaling pathways offer a

framework for future investigations into this and similar cognitive-enhancing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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